Cas no 1869931-07-6 (6-((4-Fluorobenzyl)amino)pyridazin-3-ol)

• Product Name: 6-((4-Fluorobenzyl)amino)pyridazin-3-ol
• CAS No: 1869931-07-6
• MF: C₁₁H₁₀FN₃O
• MW: 219.215005397797
• CID: 5719847
• PubChem ID: 121205913
• Update Time: 2025-05-20

6-((4-Fluorobenzyl)amino)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)methylamino]-1H-pyridazin-6-one
• 6-((4-fluorobenzyl)amino)pyridazin-3-ol
• starbld0013502
• F1967-4444
• AKOS026714987
• 1869931-07-6
• 3(2H)-Pyridazinone, 6-[[(4-fluorophenyl)methyl]amino]-
• 6-((4-Fluorobenzyl)amino)pyridazin-3-ol

• Inchi： 1S/C11H10FN3O/c12-9-3-1-8(2-4-9)7-13-10-5-6-11(16)15-14-10/h1-6H,7H2,(H,13,14)(H,15,16)
• InChI Key： FHOVVQFEXFOLPE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 219.08079011g/mol
• Monoisotopic Mass: 219.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 10.89±0.40(Predicted)

Additional information on 6-((4-Fluorobenzyl)amino)pyridazin-3-ol

Comprehensive Overview of 6-((4-Fluorobenzyl)amino)pyridazin-3-ol (CAS No. 1869931-07-6)

6-((4-Fluorobenzyl)amino)pyridazin-3-ol (CAS No. 1869931-07-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridazine core substituted with a 4-fluorobenzyl group, exhibits unique properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and functional adaptability.

The molecular structure of 6-((4-Fluorobenzyl)amino)pyridazin-3-ol combines a pyridazin-3-ol moiety with a 4-fluorobenzyl substituent, which enhances its reactivity and binding affinity. This structural feature is particularly relevant in drug discovery, where fluorinated compounds are known for their improved metabolic stability and bioavailability. The presence of the fluorine atom in the benzyl group also contributes to the compound's electronic properties, making it a subject of interest in computational chemistry studies.

One of the key applications of 6-((4-Fluorobenzyl)amino)pyridazin-3-ol lies in its role as an intermediate in the synthesis of more complex molecules. Its amino-pyridazine scaffold is frequently utilized in the development of kinase inhibitors, which are critical in targeting diseases such as cancer and inflammatory disorders. Recent studies have highlighted its potential in modulating specific enzymatic pathways, aligning with the growing demand for targeted therapies in precision medicine.

In agrochemical research, 6-((4-Fluorobenzyl)amino)pyridazin-3-ol has shown promise as a building block for novel pesticides and herbicides. The fluorobenzyl group's lipophilicity improves the compound's penetration into plant tissues, enhancing its efficacy. This aligns with the global trend toward developing environmentally friendly agrochemicals that minimize ecological impact while maintaining high performance.

The synthesis of 6-((4-Fluorobenzyl)amino)pyridazin-3-ol typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Optimizing these synthetic routes is a focal point for researchers aiming to improve yield and scalability. Advances in green chemistry have also prompted explorations into solvent-free or catalytic methods to produce this compound more sustainably.

From a commercial perspective, the demand for 6-((4-Fluorobenzyl)amino)pyridazin-3-ol is driven by its utility in high-value industries. Pharmaceutical companies, in particular, seek reliable suppliers of this compound to support their R&D pipelines. Market analyses indicate a steady growth trajectory, fueled by increasing investments in small-molecule drug development and agrochemical innovation.

Quality control and regulatory compliance are critical considerations for manufacturers and distributors of 6-((4-Fluorobenzyl)amino)pyridazin-3-ol. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency. These measures are essential to meet the stringent requirements of end-users in regulated industries.

In summary, 6-((4-Fluorobenzyl)amino)pyridazin-3-ol (CAS No. 1869931-07-6) represents a versatile and valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with its functional adaptability, position it as a key player in advancing research and industrial innovation. As scientific and technological advancements continue, the relevance of this compound is expected to grow, making it a focal point for future developments.